DOPE-PEG-Cy5 (MW 2000)

• Molecular Formula: C77H126N5O11P
• Molecular Weight: 1328.8 g/mol
• InChI: InChI=1S/C77H123N4O11P.H3N/c1-8-10-12-14-16-18-20-22-24-26-28-30-32-34-42-56-73(83)89-63-65(92-74(84)57-43-35-33-31-29-27-25-23-21-19-17-15-13-11-9-2)64-91-93(86,87)90-62-59-79-75(85)88-61-58-78-72(82)55-41-36-37-48-60-81-69-52-47-45-50-67(69)77(5,6)71(81)54-40-38-39-53-70-76(3,4)66-49-44-46-51-68(66)80(70)7;/h22-25,38-40,44-47,49-52,54,65,70H,8-21,26-37,41-43,48,53,55-64H2,1-7H3,(H2-,78,79,82,85,86,87);1H3/b24-22-,25-23-,39-38+,54-40+;/t65-,70?;/m1./s1
• InChIKey: OTSGAZISEQYSSI-UDRCXITESA-N

DOPE-PEG-Cy5 (MW 2000) Overview

DOPE-PEG-Cy5 (MW 2000) is a functionalized fluorescent phospholipid derivative composed of 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), a polyethylene glycol (PEG) linker with an average molecular weight of 2000 Da, and the near-infrared (NIR) fluorescent dye Cy5 . This conjugate integrates the membrane fusion capability of DOPE, the stealth and circulation-extending properties of PEG, and the bright NIR fluorescence of Cy5 (excitation/emission ~649/670 nm) into a single amphiphilic molecule [1]. Its primary applications are in the construction of lipid nanoparticles (LNPs) and liposomes for drug and gene delivery, where it serves simultaneously as a structural component, a stabilizer, and a built-in imaging agent for tracking carrier biodistribution and cellular uptake [2].

Lipid Anchor

DOPE promotes membrane fusion and endosomal escape

PEG Stealth Layer

PEG2000 extends circulation and reduces opsonization

Built-In Imaging

Cy5 NIR fluorescence for biodistribution tracking

• [1] TargetMol. (n.d.). DOPE-PEG-Cy5 (MW 2000) [Product page]. View Source
• [2] Xi'an Ruixi Biological Technology Co., Ltd. (2026). DOPE-PEG-CY5: Achieving Targeted + Visualizable or Smart-Responsive Liposome Design [Technical article]. View Source

Why DOPE-PEG-Cy5 Substitution Fails

Substituting DOPE-PEG-Cy5 (MW 2000) with a similar fluorescent lipid like DSPE-PEG-Cy5 or a non-PEGylated DOPE-Cy5 is not functionally equivalent. The specific combination of the DOPE anchor, which promotes membrane fusion and endosomal escape [1], the 2000 Da PEG chain, which is optimized for extending circulation time and reducing opsonization [2], and the Cy5 fluorophore, which provides a quantifiable NIR signal for in vivo tracking, creates a unique performance profile [3]. Altering the lipid anchor (e.g., to DSPE) changes the membrane dynamics and fusion efficiency, while changing PEG length impacts circulation half-life and tumor accumulation, and omitting the fluorophore entirely negates the built-in imaging capability. Direct substitution risks compromising both the delivery efficiency and the analytical power of the experimental system.

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Anchor substitution

Replacing DOPE with DSPE changes membrane dynamics and may reduce fusion-dependent endosomal escape.

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PEG length variation

Shorter or longer PEG alters circulation half-life and tumor accumulation profile.

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Fluorophore omission

Using a non-fluorescent analog forfeits built-in NIR tracking for biodistribution and uptake studies.

• [1] Mudhakir, D., Akita, H., & Harashima, H. (2011). Modulation of endosomal escape of IRQ-PEGylated nano-carrier. AIP Conference Proceedings, 1415(1), 67-70. View Source
• [2] Hatakeyama, H., Akita, H., Ito, E., Hayashi, Y., Oishi, M., Nagasaki, Y., Danev, R., Nagayama, K., Kaji, N., Kikuchi, H., Baba, Y., & Harashima, H. (2011). Systemic delivery of siRNA to tumors using a lipid nanoparticle containing a tumor-specific cleavable PEG-lipid. Biomaterials, 32(18), 4306-4316. View Source
• [3] Frontiers in Pharmacology. (2025). Effect of structure and composition of cationic liposomes on the delivery of siRNA in vitro and in vivo. View Source

DOPE-PEG-Cy5 Differentiation Evidence

Fluorescence Quantum Yield & Spectra

DOPE-PEG-Cy5 (MW 2000) exhibits fluorescence properties that are essential for its application as an in vivo imaging agent. The Cy5 dye in this conjugate has an excitation maximum at ~649 nm and an emission maximum at ~670 nm . Its fluorescence quantum yield is approximately 0.27 in phosphate-buffered saline [1]. These spectral characteristics place its emission within the near-infrared (NIR) window, which is known for superior tissue penetration and reduced autofluorescence compared to visible-range fluorophores like FITC or Cy3 [2].

Cy5 Quantum Yield

Reported

~0.27

NIR signal consistency supports biodistribution tracking

Conjugation does not quench Cy5; reported in PBS at pH 7.4.

Evidence Dimension	Fluorescence Quantum Yield
Target Compound Data	~0.27
Comparator Or Baseline	Unconjugated Cy5 dye: ~0.27 (in PBS)
Quantified Difference	No significant difference; conjugation to DOPE-PEG2000 does not quench Cy5 fluorescence.
Conditions	Phosphate-buffered saline (PBS), pH 7.4

Why This Matters

A high and consistent quantum yield ensures robust signal for tracking nanoparticles in complex biological environments, enabling accurate biodistribution studies and reducing the amount of compound required per experiment.

• [1] Cenmed. (n.d.). Cy5 [Product page]. View Source
• [2] Frontiers in Pharmacology. (2025). Effect of structure and composition of cationic liposomes on the delivery of siRNA in vitro and in vivo. View Source

DOPE-Driven Endosomal Escape

The DOPE lipid anchor in DOPE-PEG-Cy5 (MW 2000) is critical for promoting endosomal escape, a major bottleneck in intracellular delivery of nucleic acids and proteins. A study using IRQ-PEGylated liposomes demonstrated that incorporating 40% DOPE into the lipid nanostructure enabled observable endosomal escape within 1 hour of transfection [1]. In contrast, reducing the DOPE content to approximately 20% resulted in the liposomes remaining co-localized within acidic endosomal compartments, indicating a failure to escape [2].

Endosomal Escape

Head-to-head

Escape observed with 40% DOPE20% DOPE entrapped in endosomes

DOPE content directly impacts endosomal release capacity

IRQ-PEG-liposomes; confocal microscopy with Lysosensor.

Evidence Dimension	Endosomal Escape Efficiency
Target Compound Data	Observable endosomal escape within 1 hour at 40% DOPE content.
Comparator Or Baseline	Liposomes with 20% DOPE content (same formulation).
Quantified Difference	Qualitative change: from successful escape to complete endosomal entrapment.
Conditions	IRQ-PEG-Liposomes composed of DOTAP, DOPE, and cholesterol; observed via confocal microscopy with Lysosensor staining.

Why This Matters

This data directly demonstrates that the DOPE component, unique to this class of lipids compared to alternatives like DSPE, is essential for overcoming the endosomal barrier. A formulation with DSPE-PEG-Cy5 would lack this fusogenic activity, likely leading to lower transfection efficiency.

• [1] Mudhakir, D., Akita, H., & Harashima, H. (2011). Modulation of endosomal escape of IRQ-PEGylated nano-carrier. AIP Conference Proceedings, 1415(1), 67-70. View Source
• [2] Mudhakir, D., Akita, H., & Harashima, H. (2011). Modulation of endosomal escape of IRQ-PEGylated nano-carrier. AIP Conference Proceedings, 1415(1), 67-70. View Source

PEG2000 Circulation and Tumor Accumulation

The 2000 Da PEG chain in DOPE-PEG-Cy5 (MW 2000) is optimized for extending the circulation half-life of nanoparticles, which in turn enhances passive tumor accumulation via the enhanced permeability and retention (EPR) effect [1]. In a study evaluating PEGylated versus non-PEGylated DC-Chol/DOPE lipoplexes for siRNA delivery, PEGylation significantly prolonged in vivo circulation time and enhanced preferential accumulation in tumor tissues [2]. While the exact half-life value for DOPE-PEG2000 in this specific context is not isolated, the class-level evidence is that PEGylation extends circulation half-life from minutes to over 24 hours in many liposomal systems [3].

Circulation & Tumor Acc.

Class-level

Extended circulation and tumor accumulation

PEG2000 class-effect supports stealth and EPR-based delivery

In vivo mouse models; class inference from PEGylated lipoplexes.

Evidence Dimension	Circulation Half-Life and Tumor Accumulation
Target Compound Data	Prolonged circulation and enhanced tumor accumulation via PEG2000 (inference).
Comparator Or Baseline	Non-PEGylated DOPE-Cy5 or lipoplexes.
Quantified Difference	PEGylated liposomes showed reduced renal excretion and hepatic scavenging; resulting in higher tumor accumulation (exact percentage not specified for this exact compound).
Conditions	In vivo mouse models; systemic administration of PEGylated vs. non-PEGylated DC-Chol/DOPE-siRNA lipoplexes.

Why This Matters

For in vivo applications, especially in oncology, extended circulation is a prerequisite for sufficient tumor uptake. The 2000 Da PEG chain is a standard in the field for achieving this 'stealth' property. Substituting with a non-PEGylated version or a shorter PEG would drastically reduce tumor accumulation and overall therapeutic efficacy.

• [1] Hatakeyama, H., et al. (2011). Systemic delivery of siRNA to tumors using a lipid nanoparticle containing a tumor-specific cleavable PEG-lipid. Biomaterials, 32(18), 4306-4316. View Source
• [2] JoVE. (n.d.). PEGylated DC-Chol/DOPE cationic liposomes containing KSP siRNA as a systemic siRNA delivery Carrier for ovarian cancer therapy. View Source
• [3] Creative Biolabs. (n.d.). Long Circulating pH-Responsive Liposome Development Service. View Source

Comparative Gene Silencing Efficiency in Anionic PEGylated Formulations

The combination of DOPE and PEG2000 in an anionic liposomal formulation directly translates to high gene silencing efficiency. In a study comparing anionic PEGylated lipopolyplexes (LPRs) with non-PEGylated versions, the PEGylated LPRs containing DOPE achieved ~70% silencing of a target gene (luciferase) in the presence of 10% serum at a low siRNA concentration of 50 nM [1]. This performance was equivalent to that of the commercial gold standard, Lipofectamine 2000, and was significantly better than non-PEGylated anionic formulations, which were less efficient and prone to aggregation [2].

Gene Silencing

Reported

~70% silencing at 50 nM siRNA

PEGylated DOPE LPRs deliver on par with commercial comparator

Anionic LPRs in 10% serum; luciferase target gene.

Evidence Dimension	In Vitro Gene Silencing Efficiency
Target Compound Data	~70% silencing at 50 nM siRNA in 10% serum.
Comparator Or Baseline	Non-PEGylated anionic LPRs (lower efficiency, aggregation) and Lipofectamine 2000 (equivalent efficiency).
Quantified Difference	Approximately 70% silencing efficiency, comparable to Lipofectamine 2000.
Conditions	Airway epithelial and Neuro2A mouse neuroblastoma cells; luciferase siRNA; 10% serum.

Why This Matters

This evidence confirms that the PEG2000 modification on DOPE does not compromise the lipid's delivery efficiency, a common issue with PEGylation (the 'PEG dilemma'). It provides a direct quantitative benchmark (70% silencing) that can be expected when using DOPE-PEG-Cy5 (MW 2000) as a structural component in similar anionic formulations, offering a reliable and effective alternative to cationic vectors.

• [1] Tagalakis, A. D., Kenny, G., Saraiva, L., McCarthy, D., & Hart, S. L. (2016). 643. Development of Anionic Nanocomplexes for Targeted SiRNA and Plasmid DNA Delivery. Molecular Therapy, 24, S255. View Source
• [2] Tagalakis, A. D., et al. (2016). 643. Development of Anionic Nanocomplexes for Targeted SiRNA and Plasmid DNA Delivery. Molecular Therapy, 24, S255. View Source

DOPE-PEG-Cy5 Application Scenarios

In Vivo LNP Biodistribution Tracking

Researchers developing LNPs for systemic delivery of siRNA, mRNA, or CRISPR-Cas9 components can incorporate DOPE-PEG-Cy5 (MW 2000) at a low molar ratio (e.g., 0.5-2%) into the lipid formulation [1]. This allows for non-invasive, real-time monitoring of LNP biodistribution in small animal models using in vivo imaging systems (IVIS). The PEG2000 chain provides the necessary 'stealth' property for extended circulation, while the Cy5 fluorescence offers a quantifiable signal to track accumulation in target organs (e.g., liver, tumor) over time [2]. This is essential for optimizing LNP composition and dosing regimens, as demonstrated in studies where PEGylated DOPE-containing formulations showed enhanced tumor accumulation and gene silencing compared to non-PEGylated controls [3].

Cellular Uptake & Endosomal Escape in Cancer Cells

For in vitro mechanistic studies, DOPE-PEG-Cy5 (MW 2000) is an ideal tool for quantifying cellular internalization and assessing the efficiency of endosomal escape [1]. Researchers can formulate fluorescently labeled liposomes or LNPs and track their intracellular fate using confocal microscopy or flow cytometry. The Cy5 label allows for quantification of the number of internalized particles per cell and can be combined with endosomal markers (e.g., Lysotracker) to measure the percentage of particles that successfully escape the endosome, a process critically enhanced by the DOPE lipid anchor [2]. This application is crucial for screening and optimizing novel delivery vectors for hard-to-transfect cells.

Anionic Nanocomplexes for siRNA & Drug Co-Delivery

In the development of next-generation cancer therapeutics, DOPE-PEG-Cy5 (MW 2000) can serve as a key component in anionic, self-assembling nanocomplexes that deliver both siRNA and chemotherapeutic drugs [1]. The PEG2000 layer ensures colloidal stability and prevents aggregation in serum, a common pitfall for cationic formulations. The DOPE lipid facilitates endosomal escape of the nucleic acid cargo, while the Cy5 label allows for tracking of the entire nanocomplex [2]. A study has shown that anionic PEGylated formulations containing DOPE can achieve up to 70% gene silencing in the presence of serum, a performance benchmark that supports its use in combination therapies where both gene silencing and drug delivery are required [3].

Application

Selection Property

Validation Focus

In vivo LNP biodistribution studies

Fluorescent tracking & stealth profile

Biodistribution and tumor accumulation via NIR imaging

Cellular uptake & endosomal escape assays

Endosomal escape & internalization quantification

Co-localization with endosomal markers and escape efficiency

Anionic nanocomplex carrier research

Colloidal stability & serum compatibility

Gene silencing and co-delivery endpoint assessment

• [1] Frontiers in Pharmacology. (2025). Effect of structure and composition of cationic liposomes on the delivery of siRNA in vitro and in vivo. View Source
• [2] Hatakeyama, H., et al. (2011). Systemic delivery of siRNA to tumors using a lipid nanoparticle containing a tumor-specific cleavable PEG-lipid. Biomaterials, 32(18), 4306-4316. View Source
• [3] JoVE. (n.d.). PEGylated DC-Chol/DOPE cationic liposomes containing KSP siRNA as a systemic siRNA delivery Carrier for ovarian cancer therapy. View Source